![molecular formula C10H8N4O B1200173 3-amino-5H-pyrimido[5,4-b]indol-4-one CAS No. 110963-32-1](/img/structure/B1200173.png)
3-amino-5H-pyrimido[5,4-b]indol-4-one
Overview
Description
3-amino-5H-pyrimido[5,4-b]indol-4-one is a chemical compound with the molecular formula C10H8N4O . It is also known as 3H-PYRIMIDO [4,5-B]INDOL-4 (9H)-ONE .
Synthesis Analysis
The synthesis of 3-amino-5H-pyrimido[5,4-b]indol-4-one involves heating a mixture of a 2-chloro-N-alkyl-1H-indole-3-carbaldehyde, guanidine nitrate, and anhydrous KOH in refluxing ethanol for 8–10 hours .Molecular Structure Analysis
The molecular structure of 3-amino-5H-pyrimido[5,4-b]indol-4-one consists of a pyrimidoindole core with an amino group attached . The compound has a molecular weight of 200.197 Da .Scientific Research Applications
Synthesis and Potential Biological Activity: A study by Monge et al. (1987) described the synthesis of 3-amino-5H-pyrimido[5,4-b]indol-4-one and its derivatives, with preliminary results indicating inhibition of platelet aggregation by these compounds. This suggests potential biological activity, particularly in cardiovascular health.
Synthesis Techniques: The synthesis of various 5H-pyrimido[5,4-b]indole derivatives, including 3-amino-5H-pyrimido[5,4-b]indol-4-one, was reported by Monge et al. (1986). They focused on different methods and intermediates for creating these compounds.
Applications in Organic Synthesis: Shestakov et al. (2009) explored the use of methyl 3-amino-1H-indole-2-carboxylates in synthesizing 5H-pyrimido[5,4-b]indole derivatives, suggesting its utility in organic synthesis processes (Shestakov et al., 2009).
Catalytic Synthesis Approaches: Wu et al. (2022) demonstrated a [5 + 2 + 1] cascade cyclization catalyzed by Cu(I) to prepare 5H-pyrimido[5,4-b]indole derivatives. This novel protocol suggests a method for efficient synthesis of these compounds (Wu et al., 2022).
Therapeutic Applications: Santagati et al. (1995) synthesized novel derivatives based on the pyrimidoindole ring systems, which showed analgesic and anti-inflammatory activities, indicating potential therapeutic applications (Santagati et al., 1995).
Antiaggregation Activity: Monge et al. (1991) reported on the synthesis of compounds with blood platelet antiaggregation activity, including 3-amino-5H-1,2,3-triazino[5,4-b]indol-4-one, indicating potential for medical applications in blood health (Monge et al., 1991).
Future Directions
properties
IUPAC Name |
3-amino-5H-pyrimido[5,4-b]indol-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N4O/c11-14-5-12-8-6-3-1-2-4-7(6)13-9(8)10(14)15/h1-5,13H,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJLPBOXGVIESSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2)C(=O)N(C=N3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90355672 | |
Record name | 4H-Pyrimido[5,4-b]indol-4-one, 3-amino-3,5-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90355672 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-5H-pyrimido[5,4-b]indol-4-one | |
CAS RN |
110963-32-1 | |
Record name | 4H-Pyrimido[5,4-b]indol-4-one, 3-amino-3,5-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90355672 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main biological activity reported for 3-amino-5H-pyrimido[5,4-b]indol-4-one and its derivatives?
A1: Research indicates that 3-amino-5H-pyrimido[5,4-b]indol-4-one derivatives exhibit promising blood platelet antiaggregation activity. [, ] This suggests potential applications in developing novel antithrombotic agents.
Q2: What are the key starting materials and synthetic routes for obtaining 3-amino-5H-pyrimido[5,4-b]indol-4-one?
A2: The synthesis of 3-amino-5H-pyrimido[5,4-b]indol-4-one typically starts with ethyl 3-aminoindole-2-carboxylate. [] One reported route involves reacting this starting material to form a pyrimido[5,4-b]indole-2,4-dione intermediate (compound 5 in the cited study []), which is then further modified to yield the desired 3-amino-5H-pyrimido[5,4-b]indol-4-one (compound 10 in the cited study []). Alternatively, 3-aminoindole-2-carbohydrazide can be used as a starting material to synthesize the compound through a series of reactions involving the formation of arylidene hydrazones and treatment with nitrous acid. []
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